Cas no 1206249-06-0 (Tert-butyl 4-(4-aminopyridin-2-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(4-aminopyridin-2-yl)piperidine-1-carboxylate
• CAS No: 1206249-06-0
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• MDL: MFCD14581798
• CID: 4685561
• PubChem ID: 122715560
• Update Time: 2025-06-08

Tert-butyl 4-(4-aminopyridin-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4-(4-AMINOPYRIDIN-2-YL)PIPERIDINE-1-CARBOXYLATE
• tert-?butyl 4-?(4-?aminopyridin-?2-?yl)?piperidine-?1-?carboxylate
• Tert-butyl 4-(4-aminopyridin-2-yl)piperidine-1-carboxylate

• MDL： MFCD14581798
• Inchi： 1S/C15H23N3O2/c1-15(2,3)20-14(19)18-8-5-11(6-9-18)13-10-12(16)4-7-17-13/h4,7,10-11H,5-6,8-9H2,1-3H3,(H2,16,17)
• InChI Key： OBZBTZDMJGWSSX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=C(C=CN=2)N)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Topological Polar Surface Area: 68.4

Additional information on Tert-butyl 4-(4-aminopyridin-2-yl)piperidine-1-carboxylate

Tert-butyl 4-(4-Aminopyridin-2-yl)piperidine-1-Carboxylate (CAS No. 1206249-06-0): A Structurally Diverse Scaffold in Modern Medicinal Chemistry

Among the vast landscape of organic compounds, Tert-butyl 4-(4-aminopyridin-2-yl)piperidine-1-carboxylate (CAS No. 1206249-06-0) stands out as a versatile synthetic intermediate with significant potential in drug discovery programs. This compound, characterized by its unique tert-butyl ester group conjugated to a piperidine ring, forms a hybrid architecture combining the pharmacophoric properties of pyridine derivatives and nitrogen-containing heterocycles. Recent advancements in computational chemistry and structural biology have revealed its exceptional ability to modulate protein-protein interactions (PPIs), a critical frontier in developing next-generation therapeutics.

Structurally, this compound's aminopyridine moiety provides hydrogen-bonding capabilities essential for targeting enzyme active sites, while the piperidine backbone contributes favorable lipophilicity for membrane permeation. A groundbreaking study published in Nature Communications (2023) demonstrated that analogs of this scaffold exhibit submicromolar inhibitory activity against bromodomain-containing protein 4 (BRD4), a key regulator of inflammatory pathways implicated in rheumatoid arthritis and multiple myeloma. The tert-butyl ester group's steric hindrance was shown to optimize binding specificity through X-ray crystallography analysis, highlighting its role in achieving selectivity over other bromodomain proteins.

In the realm of neuroscience research, this compound's structural features align with emerging strategies to address neurodegenerative disorders. Preclinical data from a 2023 Journal of Medicinal Chemistry article revealed that substituent modifications on the piperidine ring enhance its ability to cross the blood-brain barrier. When evaluated in an Alzheimer's disease model, derivatives showed neuroprotective effects by inhibiting glycogen synthase kinase-3β (GSK-3β), a kinase involved in tau hyperphosphorylation. The presence of the tert-butyl ester